Cas no 111-83-1 (1-Bromooctane)

• Product Name: 1-Bromooctane
• CAS No: 111-83-1
• MF: C₈H₁₇Br
• MW: 193.124582052231
• MDL: MFCD00000276
• CID: 35705
• PubChem ID: 8140
• Update Time: 2025-05-24

1-Bromooctane Chemical and Physical Properties

Names and Identifiers

• 1-Bromooctane
• 1-Octylbromide
• Capryl bromide~n-Octyl bromide
• 1-Bromoctan
• 1-Bromo-n-octane
• 1-bromo-octan
• 1-Octylbromid
• Caprylbromide
• Caprylicbromide
• Octane,1-bromo-
• Octoicbromide
• 1-​Bromooctane (Octyl Bromide)
• Octyl Bromide
• 1-bromoctane
• 1-Bromooctan
• 1-bromo-octane
• 1-BROMOOCTANE FOR SYNTHESIS
• 8-Bromooctane
• bromooctane
• n-bromooctane
• n-Octyl Bromide
• N-OCTYL NROMIDE
• n-octyl-bromide
• octanyl bromide
• Octane, 1-bromo-
• 1-Bromo octane
• Octane, bromo-
• CAPRYL BROMIDE
• Q382HPC6LC
• VMKOFRJSULQZRM-UHFFFAOYSA-N
• octylbromide
• n-octylbromide
• bromo-octane
• n-bromooctane;
• a-bromo octane
• 1-octyl bromide
• 1 -octyl bromide
• DSSTox_CID_19
• EN300-19979
• AMY9377
• NSC9821
• NSC-9821
• CS-0076039
• NS00006381
• BCP26621
• DTXSID3021938
• EINECS 203-912-9
• NCGC00255306-01
• AKOS000119808
• BP-31118
• FT-0657190
• A15118
• Tox21_302112
• Q161587
• UNII-Q382HPC6LC
• CAS-111-83-1
• NSC 9821
• 111-83-1
• 1-Bromooctane, 99%
• CHEMBL156047
• DTXCID001938
• B0626
• CCRIS 8914
• 1-?Bromooctane(Octyl Bromide)
• AI3-15807
• SCHEMBL33503
• EC 203-912-9
• MFCD00000276
• BS-42191
• 1219803-37-8
• FT-0628359
• OCTYLBROMIDE, N-
• N-OCTYL BROMIDE [MI]
• WLN: E8
• Q-200115
• F0001-0247
• 1-BroMooctane--d4
• 1-Bromooctane,99%
• STL483073
• Octane, 1bromo
• 1-Octylbromide; NSC 9821; n-Octyl Bromide
• DB-050360
• 1Octylbromide
• 1bromooctane
• 203-912-9

• MDL： MFCD00000276
• Inchi： 1S/C8H17Br/c1-2-3-4-5-6-7-8-9/h2-8H2,1H3
• InChI Key： VMKOFRJSULQZRM-UHFFFAOYSA-N
• SMILES： BrCCCCCCCC
• BRN： 1733136

Computed Properties

• Exact Mass: 192.05100
• Monoisotopic Mass: 192.051363
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 43.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless liquid.
• Density: 1.118 g/mL at 25 °C(lit.)
• Melting Point: −55 °C
• Boiling Point: 201°C
• Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
• Refractive Index: n20/D 1.452(lit.)
• Solubility: insoluble
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 3.74180
• Merck: 6764
• Vapor Pressure: 0.34 mmHg ( 25 °C)
• FEMA: 2725
• Sensitiveness: Sensitive to light
• Solubility: It is miscible with ethanol and ether, but insoluble in water.

1-Bromooctane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN3082 - class 9 - PG 3 - DOT NA1993 - Environmentally hazardous substances, liquid, n.o.s. HI: all (not BR)
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： S23-S24/25
• RTECS：RG8575000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD50 orally in rats: 4.49 ml/kg (Smyth)
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides
• Pesticide Chemicals Pesticides Disinfectant
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pesticide Chemicals Pesticide Intermediates

Additional information on 1-Bromooctane

Comprehensive Guide to 1-Bromooctane (CAS No. 111-83-1): Properties, Applications, and Industry Insights

1-Bromooctane, identified by its CAS number 111-83-1, is a versatile organic compound widely utilized in synthetic chemistry and industrial applications. This alkyl bromide, also known as octyl bromide, features an eight-carbon chain with a bromine atom at the terminal position. Its molecular formula, C8H17Br, and linear structure make it a valuable intermediate for nucleophilic substitution reactions, particularly in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

In recent years, the demand for 1-Bromooctane has surged due to its role in green chemistry initiatives. Researchers are exploring its use as a solvent in eco-friendly synthesis protocols, aligning with global trends toward sustainable manufacturing. The compound’s compatibility with Grignard reactions and phase-transfer catalysis has also made it a focal point in academic and industrial R&D, as evidenced by frequent searches for "1-Bromooctane synthetic applications" and "CAS 111-83-1 safety data" in scientific databases.

From a physicochemical perspective, 1-Bromooctane exhibits a boiling point of approximately 201°C and a density of 1.11 g/cm³. These properties, combined with its low water solubility, render it ideal for organic transformations requiring non-polar media. Notably, its refractive index (1.45) and viscosity are critical parameters for quality control in industrial batches, addressing common user queries like "how to purify 1-Bromooctane" or "111-83-1 storage conditions."

The compound’s utility extends to material science, where it serves as a precursor for self-assembled monolayers (SAMs) on metallic surfaces. This application has gained traction in nanotechnology forums, with keywords such as "1-Bromooctane surface modification" trending in research circles. Additionally, its role in liquid crystal formulations highlights its relevance in advanced display technologies—a topic frequently searched alongside "CAS 111-83-1 suppliers."

Quality assurance for 1-Bromooctane hinges on rigorous analytical methods, including GC-MS and HPLC. Industry professionals often seek guidance on "1-Bromooctane purity standards," emphasizing the need for transparent technical documentation. Regulatory compliance, particularly with REACH and FDA guidelines, further underscores its safe handling protocols, a recurring theme in safety-related searches.

Innovations in catalytic systems have recently spotlighted 1-Bromooctane as a model substrate for C-C coupling reactions. This aligns with the growing interest in "palladium-catalyzed octyl bromide reactions"—a niche yet rapidly expanding area in synthetic methodology. Such developments cater to the pharmaceutical sector’s demand for efficient carbon chain elongation techniques.

In conclusion, 1-Bromooctane (CAS 111-83-1) remains a cornerstone in organic synthesis, bridging academic research and industrial scalability. Its multifaceted applications—from sustainable chemistry to cutting-edge materials—ensure its continued relevance in scientific discourse, as reflected in evolving search trends and peer-reviewed literature.